Cas no 2680871-16-1 (prop-2-en-1-yl 4-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}piperidine-1-carboxylate)

• Product Name: prop-2-en-1-yl 4-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}piperidine-1-carboxylate
• CAS No: 2680871-16-1
• MF: C₁₈H₃₀N₂O₅
• MW: 354.441205501556
• CID: 5627440
• PubChem ID: 165937354
• Update Time: 2025-05-24

prop-2-en-1-yl 4-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• prop-2-en-1-yl 4-{1-[(tert-butoxy)carbonyl]-3-hydroxypyrrolidin-3-yl}piperidine-1-carboxylate
• 2680871-16-1
• EN300-28308909
• prop-2-en-1-yl 4-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}piperidine-1-carboxylate

• Inchi： 1S/C18H30N2O5/c1-5-12-24-15(21)19-9-6-14(7-10-19)18(23)8-11-20(13-18)16(22)25-17(2,3)4/h5,14,23H,1,6-13H2,2-4H3
• InChI Key： ZRDNYPLGLXPART-UHFFFAOYSA-N
• SMILES： OC1(CN(C(=O)OC(C)(C)C)CC1)C1CCN(C(=O)OCC=C)CC1

Computed Properties

• Exact Mass: 354.21547206g/mol
• Monoisotopic Mass: 354.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 79.3Ų

Additional information on prop-2-en-1-yl 4-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}piperidine-1-carboxylate

Comprehensive Overview of Prop-2-en-1-yl 4-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}piperidine-1-carboxylate (CAS No. 2680871-16-1)

The compound prop-2-en-1-yl 4-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}piperidine-1-carboxylate (CAS No. 2680871-16-1) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its unique structure combines a piperidine core with a pyrrolidin-3-ol moiety, protected by a tert-butoxycarbonyl (Boc) group, and an allyl carboxylate functional group. This molecular architecture makes it a valuable intermediate in the synthesis of complex bioactive molecules, particularly in drug discovery and medicinal chemistry.

In recent years, the demand for N-protected heterocyclic compounds like 2680871-16-1 has surged due to their role in developing novel therapeutics. Researchers are particularly interested in its hydroxypyrrolidine segment, which is a common pharmacophore in inhibitors targeting enzymes such as prolyl hydroxylases and kinases. The Boc group enhances the compound's stability during synthetic transformations, while the allyl ester offers versatility for further modifications via click chemistry or cross-coupling reactions.

From an SEO perspective, queries such as "Boc-protected hydroxypyrrolidine synthesis", "allyl carboxylate applications in drug design", and "CAS 2680871-16-1 supplier" reflect growing interest in this compound. Its relevance to fragment-based drug discovery (FBDD) and PROTAC technology further aligns with trending topics in biomedical research. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing its purity, a point often emphasized in user searches.

The synthetic utility of prop-2-en-1-yl 4-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}piperidine-1-carboxylate extends to peptide mimetics and small-molecule probes. Its chiral center at the pyrrolidine ring opens avenues for enantioselective catalysis, a hot topic in green chemistry. Notably, the compound's water solubility and lipophilicity can be tuned by modifying the allyl group, addressing a common challenge in optimizing bioavailability—a frequent search keyword among pharmacologists.

Regulatory compliance is another area of interest. While 2680871-16-1 is not classified as hazardous, proper handling under GMP or GLP guidelines is recommended. This aligns with searches for "safe handling of Boc-protected compounds" and "scalable synthesis of piperidine derivatives". Suppliers often highlight its storage conditions (−20°C, inert atmosphere) to ensure longevity, a detail frequently queried by industrial buyers.

In conclusion, CAS 2680871-16-1 represents a convergence of synthetic flexibility and therapeutic potential. Its design caters to modern needs in targeted drug delivery and covalent inhibitor development, making it a staple in cutting-edge research. As AI-driven molecular design gains traction, compounds like this will remain pivotal in bridging computational predictions with laboratory synthesis—a synergy increasingly explored in scientific literature and online forums.